Cas no 120790-76-3 (6-Heptenoic acid, 1,1-dimethylethyl ester)

• Product Name: 6-Heptenoic acid, 1,1-dimethylethyl ester
• CAS No: 120790-76-3
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 4509950
• Update Time: 2025-11-01

6-Heptenoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20O2/c1-5-6-7-8-9-10(12)13-11(2,3)4/h5H,1,6-9H2,2-4H3
• InChI Key： HEUMNGLHCKZZJI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCCCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 6-Heptenoic acid, 1,1-dimethylethyl ester

Comprehensive Overview of 6-Heptenoic acid, 1,1-dimethylethyl ester (CAS No. 120790-76-3)

6-Heptenoic acid, 1,1-dimethylethyl ester, with the CAS number 120790-76-3, is a specialized organic compound widely utilized in pharmaceutical and fragrance industries. This ester derivative of 6-heptenoic acid is valued for its unique chemical properties, including its role as an intermediate in synthesizing complex molecules. Researchers and manufacturers often seek this compound for its versatility in organic synthesis, particularly in creating flavoring agents and bioactive molecules.

The growing demand for sustainable and bio-based chemicals has positioned 6-Heptenoic acid, 1,1-dimethylethyl ester as a compound of interest. With increasing consumer awareness of green chemistry and eco-friendly formulations, this ester aligns with trends favoring renewable raw materials. Its applications extend to cosmetic ingredients and pharmaceutical intermediates, where purity and stability are critical. Laboratories frequently inquire about its synthesis methods, storage conditions, and compatibility with other reagents.

From an analytical perspective, CAS 120790-76-3 is characterized by its distinct spectral properties, making it identifiable via GC-MS and NMR spectroscopy. These techniques are essential for quality control in industrial settings. Additionally, the compound’s low toxicity profile and high reactivity make it a preferred choice for experiments requiring mild conditions. Recent studies highlight its potential in polymer chemistry, where it serves as a monomer for specialty materials.

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Innovations in catalytic processes have further expanded the utility of 6-Heptenoic acid, 1,1-dimethylethyl ester. For instance, its role in asymmetric hydrogenation reactions underscores its importance in producing enantiomerically pure compounds. This aligns with the pharmaceutical industry’s focus on chiral synthesis and API development. As regulatory standards evolve, documentation of its environmental impact and biodegradability remains a priority for compliance.

To conclude, 6-Heptenoic acid, 1,1-dimethylethyl ester (CAS 120790-76-3) exemplifies the intersection of industrial chemistry and sustainable innovation. Its multifaceted applications—from fragrance design to advanced material science—make it a subject of ongoing research. By addressing both technical specifications and market trends, this overview caters to professionals seeking actionable insights while adhering to SEO best practices.